Cas no 1342540-35-5 (1-(2-hydroxycyclohexyl)azetidin-3-ol)

• Product Name: 1-(2-hydroxycyclohexyl)azetidin-3-ol
• CAS No: 1342540-35-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6055270
• PubChem ID: 63282612
• Update Time: 2025-07-19

1-(2-hydroxycyclohexyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxycyclohexyl)azetidin-3-ol
• F6545-2933
• CCG-358637
• AKOS012586339
• 1342540-35-5

• Inchi： 1S/C9H17NO2/c11-7-5-10(6-7)8-3-1-2-4-9(8)12/h7-9,11-12H,1-6H2
• InChI Key： WCAJANKRFYRKFV-UHFFFAOYSA-N
• SMILES： OC1CCCCC1N1CC(C1)O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.7Ų

Additional information on 1-(2-hydroxycyclohexyl)azetidin-3-ol

Introduction to 1-(2-hydroxycyclohexyl)azetidin-3-ol (CAS No. 1342540-35-5)

1-(2-hydroxycyclohexyl)azetidin-3-ol, with the CAS number 1342540-35-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The unique structural features of 1-(2-hydroxycyclohexyl)azetidin-3-ol make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-hydroxycyclohexyl)azetidin-3-ol consists of an azetidine ring fused to a cyclohexane ring, with a hydroxyl group attached to the cyclohexane ring. This configuration imparts specific chemical and biological properties that are of interest to researchers. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets, while the azetidine ring provides rigidity and conformational stability.

Recent studies have highlighted the potential of 1-(2-hydroxycyclohexyl)azetidin-3-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent neuroprotective effects by modulating specific neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-hydroxycyclohexyl)azetidin-3-ol can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition can lead to increased levels of these neurotransmitters, which is beneficial in conditions like depression and Parkinson's disease.

In addition to its neuroprotective properties, 1-(2-hydroxycyclohexyl)azetidin-3-ol has also shown promise in the field of anti-inflammatory research. Inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis, are characterized by chronic inflammation and tissue damage. A study published in the European Journal of Pharmacology reported that 1-(2-hydroxycyclohexyl)azetidin-3-ol and its derivatives exhibit significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that this compound could be a potential lead for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 1-(2-hydroxycyclohexyl)azetidin-3-ol have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and can readily cross the blood-brain barrier, making it an attractive option for central nervous system (CNS) disorders. Furthermore, its low toxicity and high selectivity for target receptors enhance its safety profile.

The synthesis of 1-(2-hydroxycyclohexyl)azetidin-3-ol has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 2-hydroxycyclohexanone with azetidine under mild conditions. This method provides a straightforward route to produce high-purity compounds suitable for further pharmaceutical development. Researchers are continuously exploring new synthetic routes to enhance efficiency and scalability for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-hydroxycyclohexyl)azetidin-3-ol-based drugs in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 1-(2-hydroxycyclohexyl)azetidin-3-ol (CAS No. 1342540-35-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its use in clinical practice.